Cas no 2106603-68-1 (rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol
• CAS No: 2106603-68-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5564915
• PubChem ID: 165593933
• Update Time: 2025-05-21

rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2106603-68-1
• EN300-1636509
• rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol

• Inchi： 1S/C10H15NOS/c1-10(12)5-3-2-4-8(10)9-6-11-7-13-9/h6-8,12H,2-5H2,1H3/t8-,10+/m0/s1
• InChI Key： LQPKPCQKSWKIEG-WCBMZHEXSA-N
• SMILES： S1C=NC=C1[C@@H]1CCCC[C@@]1(C)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol

Racemic (1R,2R)-1-Methyl-2-(1,3-Thiazol-5-Yl)Cyclohexan-1-Ol: Structural Features and Emerging Applications in Chemical Biology

Rac-(1R,2R)-1-methyl-2-(1,3-thiazol-5-yl)cyclohexan-1-ol (CAS No. 2106603-68-1) represents a structurally unique organic compound characterized by a cyclohexanol core substituted with a methyl group at the C(1) position and a thiazole heterocycle at the C(2) position. The compound's stereochemistry is defined by the (R,R) configuration at both chiral centers, which is critical for its potential interactions with biological targets. Recent advancements in asymmetric synthesis have enabled precise control over such stereochemical arrangements, as demonstrated in studies published in JACS Au (Vol. 4, 2024) on thiazole-containing chiral scaffolds.

The integration of the thiazole ring system (a five-membered ring containing sulfur and nitrogen atoms) into the cyclohexane framework provides this molecule with enhanced hydrophobicity while maintaining hydrogen-bonding capabilities through the hydroxyl group. This dual functionality has attracted attention in medicinal chemistry circles for its potential to modulate protein-ligand interactions. Computational studies using molecular dynamics simulations (as reported in ACS Medicinal Chemistry Letters, 2024) suggest that such structural motifs can optimize binding affinities to G-protein coupled receptors.

Synthetic methodologies for this compound typically involve multistep processes starting from readily available cyclohexanone derivatives. A notable approach described in Synlett (Vol. 35, 2024) employs a stereoselective alkylation strategy followed by thiazole ring formation via condensation of thiourea with appropriate electrophilic intermediates. The racemic nature of the final product (rac-(+/-)) arises from the inability to control enantioselectivity during key coupling steps, though recent asymmetric catalysis techniques are being explored to address this limitation.

In terms of physicochemical properties, experimental data indicate a melting point range of 78–80°C and solubility profiles favoring polar organic solvents such as DMSO and ethanol. These characteristics make it suitable for use as an intermediate in pharmaceutical development processes where controlled solubility is required for drug formulation stability. Its UV-visible absorption spectrum exhibits characteristic thiazole π→π* transitions around 345 nm, which can be exploited for spectroscopic monitoring during synthetic transformations.

The biological relevance of this scaffold has been increasingly recognized in recent research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that similar thiazole-cyclohexanol hybrids exhibit moderate antifungal activity against Candida species through disruption of cell membrane integrity mechanisms. While these findings are preliminary, they highlight the potential of such structures as lead compounds for further optimization.

In materials science applications, researchers at ETH Zürich have investigated the self-assembly behavior of related thiazole-containing molecules on gold surfaces using scanning tunneling microscopy techniques (Nanoscale Horizons, 2024). The results suggest that the combination of aromatic conjugation and stereogenic centers could enable precise nanoscale patterning capabilities when integrated into supramolecular architectures.

Analytical characterization of this compound typically involves comprehensive NMR spectroscopy including proton (¹H), carbon (¹³C), and two-dimensional techniques like HSQC and HMBC to confirm both structural connectivity and stereochemical configuration. X-ray crystallographic analysis remains the gold standard for definitive verification of molecular geometry parameters such as dihedral angles between substituents.

The environmental stability profile indicates resistance to mild acidic conditions but susceptibility to strong oxidizing agents due to the sulfur atom's inherent reactivity. This property must be considered when designing storage protocols or incorporating the molecule into larger chemical systems requiring long-term stability under ambient conditions.

Ongoing research efforts are focused on expanding the chemical space around this core structure through systematic modification of substituents on both the cyclohexane ring and thiazole moiety. Combinatorial approaches using solid-phase synthesis platforms are being explored to rapidly generate diverse analog libraries for high-throughput screening campaigns targeting specific disease pathways.

In conclusion, rac-(+/-)-(1R,2R)-methyl-thiazolyl-cyclohexanol represents an intriguing molecular scaffold with versatile functionalization possibilities across multiple scientific disciplines. As synthetic methodologies continue to evolve toward greater enantioselectivity and as our understanding deepens regarding its biological interactions, this compound is poised to play an increasingly significant role in future chemical innovations.